N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide

• IUPAC Name: N-[2,2-difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide
• InChI: InChI=1S/C11H10F3NO/c1-2-10(16)15-7-11(13,14)8-3-5-9(12)6-4-8/h2-6H,1,7H2,(H,15,16)
• InChI Key: MKRNKHHQTLJFTO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC(C1=CC=C(C=C1)F)(F)F
• Molecular Formula: C11H10F3NO
• Molecular Weight: 229.20 g/mol

Description

N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide, also known as DFU, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DFU is a member of the enamide family of compounds, which have been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide is not fully understood, but it has been proposed that N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide exerts its effects by inhibiting the activity of enzymes involved in key cellular processes. N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has also been found to inhibit the activity of fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids.
Biochemical and Physiological Effects:
N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has been found to have a wide range of biochemical and physiological effects. N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has also been found to improve glucose homeostasis and insulin sensitivity by increasing the expression of genes involved in glucose uptake and metabolism. In addition, N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has several advantages for lab experiments. N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide is a well-established compound with a known synthesis method, making it readily available for research purposes. N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has also been extensively studied for its potential therapeutic applications, making it a promising candidate for further research. However, N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide also has limitations for lab experiments. N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has been found to have low solubility in aqueous solutions, which can limit its use in certain experiments. In addition, N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has been found to have low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide. One direction is to further investigate the mechanism of action of N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide, particularly with regards to its effects on HDACs and FAAH. Another direction is to explore the potential therapeutic applications of N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, future research could focus on developing new formulations of N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide with improved solubility and bioavailability.
Conclusion:
In conclusion, N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has been found to have a wide range of biochemical and physiological effects, including inhibiting the growth of cancer cells, improving glucose homeostasis and insulin sensitivity, and having anti-inflammatory effects. N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has several advantages for lab experiments, but also has limitations. Future research on N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide could focus on further investigating its mechanism of action and exploring its potential therapeutic applications in other diseases.

Synthesis Methods

N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide is synthesized by reacting 4-fluorobenzaldehyde with 2,2-difluoroethylamine in the presence of a base, followed by a dehydration reaction with acetic anhydride. The final product is obtained by recrystallization from ethanol. The synthesis of N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide is well-established and has been reported in several research papers.

Scientific Research Applications

N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has been found to inhibit the proliferation of cancer cells and induce apoptosis in vitro and in vivo. N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has also been found to improve glucose homeostasis and insulin sensitivity in animal models of diabetes. In addition, N-[2,2-Difluoro-2-(4-fluorophenyl)ethyl]prop-2-enamide has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.